Cas no 76189-55-4 ((R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)

• Product Name: (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl
• CAS No: 76189-55-4
• MF: C₄₄H₃₂P₂
• MW: 622.68
• MDL: MFCD76189554
• CID: 59763
• PubChem ID: 24857814
• Update Time: 2025-07-01

(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl
• R-(+)-BINAP
• R-BINAP
• (R)-BINAP
• (R)-(+)-BINAP
• (R)-(+)-2,2'-Bis(diphenylphosphosino)-1,1'-binaphthyl
• (R)-(+)-2,2'-Bis(diphenylphospho)-1,1'-Dinaphthalene
• (+/-)-(1,1'-BINAPHTHALENE-2,2'-DIYL)BIS(DIPHENYLPHOSPHINE)
• (+/-)-2,2'-Bis(diphenylphosphino)-1,1'-dinaphthalene (BINAP)
• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene
• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthy
• (S)-(-)-BINAP
• BINAP
• (R)-BINAP / (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene
• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl R-Binap
• [(1R)-1-(2-diphenylphosphanyl-1-naphthyl)-2-naphthyl]-diphenyl-phosphane
• racemic 2,2'-Bis(diphenyl-phosphino)-1,1'-binaphthyl
• 2,2'-bis(diphenylphosphino) 1,1'-binaphthyl
• RAC-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL
• (+) racemic-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• B1406
• ( inverted exclamation markA)-BINAP
• rac-2,2' bis(diphenylphosphino)-1,1'-binaphthyl
• (S)-BINAP
• 2,2'-bis-diphenylphosphanyl-[1,1']binaphthalene
• [rac]-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• (+/-)-2,2'-bis-diphenylphosphanyl-[1,1']binaphthalenyl
• Phosphine, [1,1'-binaphthalene]-2,2'-diylbis[diphenyl-
• racemic 2,2'-bis(diphenylphosphino)-1,1'-binapthyl
• (+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthalene
• (S)-(-)-2,2 inverted exclamation mark -Bis(diphenylphosphino)-1,1 inverted exclamation mark -binaphthalene
• Binap, (+/-)-
• [1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
• Q795991
• rac-2,2'-bis(diphenylphosphino)-1,1'-binaphtyl
• (S)-2,2'-bis(diphenylphosphino)-1,1'-binaphtyl
• 2,2\\'-Bis(diphenylphosphino)-1,1\\'-binaphthalene
• Binap (S)-(-)-form [MI]
• racemic-2,2'bis(diphenylphosphino)-1,1'-binapthyl
• (S)-(-)-2,2'- Bis(diphenylphosphino)-1,1'-binaphthyl
• CHEMBL1275990
• AKOS005259910
• (rac)-2,2'-bis(diphenylphosphino)-1,1'-binaphthalene
• (+/-)-BINAP
• AC-4973
• HY-W017757
• 2,2'-bis(diphenyl-phosphino)-1,1'-binaphthalene
• racemic (-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• 2,2'-bis(diphenylphosphino)-1,1' binaphthyl
• rac-2,2'-bis(diphenylphosphino)-1,1-binaphthyl
• racemic (1,1'-binaphthalene-2,2'-diyl)bis(diphenylphosphine)
• racemic 2,2'-bis (diphenylphosphino)-1,1'-binaphthyl
• J-400050
• Phosphine, 1,1'-((1R)-(1,1'-binaphthalene)-2,2'-diyl)bis(1,1-diphenyl-
• racemic 2,2'-bis(diphenylphosphino)-1,1'binaphthyl
• rac-2,2'-bis(diphenylphosphino)-1,1'-binapthyl
• racemic 2,2'-bis(diphenylphosphino)-1,1'-binaphtalene
• (+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• Phosphine, 1,1'-(1,1'-binaphthalene)-2,2'-diylbis(1,1-diphenyl-
• 2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene
• 2,2'-bis-(diphenylphosphino)-1,1'-binaphthy I
• (R)-(+)-(1,1'-Binaphthalene-2,2'-diyl)bis(diphenylphosphine)
• 2,2'-Bis-diphenylphosphanyl-[1,1']binaphthalenyl
• rac-2,2'-bis (diphenylphosphino)-1,1'-binaphtyl
• (r)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphtyl
• (s)-(-)2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• STR04296
• 2,2'-Bis (diphenylphosphino)-1,1'-binaphtyl
• (S)-2,2'-Bis-(diphenylphosphino)-1,1'-binaphthyl
• rac-2,2' bis(diphenylphosphino)-1,1'-binaphtyl
• J-400057
• (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene
• racemic-2,2'- bis(diphenylphosphino)-1,1'-binaphthyl
• (+/-) 2,2'-bis(diphenylphosphino)-1,1'-binaphthalene
• s-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthalene
• (s)(-)2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• Binap (R)-(+)-form [MI]
• 2,2'-bis(diphenyphosphino)-1,1'binaphthyl
• (S)-2,2'-bis(diphenylphosphaneyl)-1,1'-binaphthalene
• (R)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl
• (R)- (+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• [1-[2-di(phenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-di(phenyl)phosphane
• 2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL
• (+/-)binap
• 2,2'-bis(diphenyl-phosphino)-1,1'-binaphthyl
• R(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene
• (R)-(+)-2,2\\'-Bis(diphenylphosphino)-1,1\\'-binaphthyl
• (+)-Binap
• (r)(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• BBL103071
• (+/-)-2,2'-bis(diphenylphosphino)-1,1-binaphtalene
• (r)-(+)2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• (S)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl
• (+/-) 2,2'-bis(diphenylphosphino)binaphthyl
• (+/-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene;(+/-)-(1,1'-Binaphthalene-2,2'-diyl)bis(diphenylphosphine)
• DB-009478
• (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene
• (S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene, puriss.
• racemic-2,2'bis(diphenylphosphino)-1,1'binaphthyl
• racemic-2,2'-bis(diphenyl phosphino)-1,1'-binaphthyl
• (R)-2,2'-bis(Diphenylphosphino)-1,1'-binaphthyl
• 2,2'-Bis-(diphenylphosphino)-1,1'-binaphthalin
• 76189-55-4
• (+/-)-(1,1-binaphthalene-2,2'-diyl)bis(diphenylphosphine)
• 2,2'-bis-(diphenylphosphino)-1,1'-binaphthyl
• (S)-(-)-2,2\\'-Bis(diphenylphosphino)-1,1\\'-binaphthyl
• MFCD00010805
• rac-2,2'-bis (diphenylphosphino)-1,1'-binaphthyl
• 2,2'-Bis(diphenylphosphino)-1,1'-binapthyl
• racemic 2,2'-bis(diphenylphosphino)-1,1'-binaphtyl
• (R)-(+)-2,2 inverted exclamation marka-Bis(diphenylphosphino)-1,1 inverted exclamation marka-binaphthalene
• rac-2,2'-bis-diphenylphosphanyl-[1,1]binaphthalenyl
• RACEMIC-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL
• 970O8508MB
• racemic-2,2'-bis(diphenylphosphino)-1,1 '-binaphthyl
• HY-Y0003
• UNII-4F1X2F8NA3
• 2,2'-bis(diphenylphosphino)-1,1'binaphthyl
• 2,2'-bis(diphenylphosphino)-1,1'binaphthalene
• 2,2'-bis(diphenylphosphino)-1,1'-binaphtalene
• CS-D1438
• BCP09621
• (+/-) BINAP
• (+/-)-2,2'-bis(diphenylphosphino)-1,1'-binapthyl
• rac-BINAP, 97%
• [2'-(diphenylphosphanyl)-[1,1'-binaphthalene]-2-yl]diphenylphosphane
• 2,2'-bis-(diphenylphosphino)-1,1'-binaphtyl
• 2,2'-Bis(diphenylphosphino)-1,1'binapthyl
• OX12238KWH
• UNII-OX12238KWH
• 1,1'-[(1R)-[1,1'-Binaphthalene]-2,2'-diyl]bis[1,1-diphenyl-phosphine; (+)-(1R)-[1,1'-Binaphthalene]-2,2'-diylbis[diphenylphosphine]; (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl; (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene;
• AC-6136
• rac-2,2'-bis(diphenylphoshino)-1,1'-binaphthyl
• (s)-2,2'-bis (diphenylphosphino)-1,1'-binaphthyl
• BCP22541
• rac-2,2'-bis(diphenylphosphino)-1,1'-binaphthalene
• 2,2'-bis(diphenylphosphino)-1,1-binaphthyl
• 2,2'-bis (diphenylphosphino)-1,1'-binaphthyl
• (S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene, 97%
• r-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthalene
• 2,2'-bis-diphenylphosphanyl-[1,1]binaphthalenyl
• rac-2,2'-bis(diphenyl-phosphino)-1,1'-binaphthyl
• (rac)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• (+/-)-2,2'-bis(diphenylphos-phino)-1,1'-binaphthyl
• DTXSID40913327
• 98327-87-8
• 2,2'-Bis(diphenylphosphino)-1,1'-dinaphthalene
• F0001-2326
• (+/-)-2,2'-bis(diphenylphosphino)-1,1-binaphthyl
• rac-2,2'-Bis(diphenylphosphanyl)-1,1'-binaphthyl
• rac-BINAP
• CS-W009018
• racemic (+/-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• CS-W018481
• racemic 2,2'-bis-diphenylphosphanyl-[1,1']binaphthalenyl
• s-binap
• (s)-2,2'-bis(diphenylphosphino)-1,1'-binapthyl
• 1,1-binaphthalene-2,2'-diylbis(diphenylphosphine)
• (+/-) racemic-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• (s)-2,2'-bis(diphenylphosphino)-1,1'binaphthyl
• 2-(DIPHENYLPHOSPHINO)-1-(2-(DIPHENYLPHOSPHINO)NAPHTHALEN-1-YL)NAPHTHALENE
• C44H32P2
• racemic-2,2'-bis(diphenylphosphino)-1,1'-binaphtyl
• rac-2,2'-bis-(diphenylphosphino)-1,1'-binaphthalene
• Phosphine, 1,1'-((1S)-(1,1'-binaphthalene)-2,2'-diyl)bis(1,1-diphenyl-
• UNII-970O8508MB
• (R)-Bis(diphenylphosphino)-1,1'-binaphthyl
• eisaa03
• Binap [MI]
• 1,1'-[(1S)-[1,1'-Binaphthalene]-2,2'-diyl]bis[1,1-diphenyl-phosphine; (1S)-[1,1'-Binaphthalene]-2,2'-diylbis[diphenylphosphine]; (S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene; (S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl;
• STL556881
• 76189-56-5
• rac-2,2' bis(diphenylphosphino)-1,1'-binapthyl
• (S)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL
• (r)-2,2'-bis-(diphenylphosphino)-1,1'-binaphthyl
• 2,2'-bis (diphenylphosphino)1,1'-binaphthyl
• rac. 2,2'-bis(diphenylphosphino)-1,1'-binapthyl
• 2,2'bis(diphenylphosphino)-1,1'-binaphthyl
• (R)-2,2'-Bis(diphenylphosphanyl)-1,1'-binaphthalene
• AB89317
• (s)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphtyl
• racemic-2,2'-bis(diphenylphosphino)1.1'-binaphthyl
• rac-1,1'-binaphthalene-2,2'diylbis(diphenylphosphane)
• (+/-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene
• rac-1,1'-binaphthalene-2,2'-diylbis(diphenylphosphane)
• (-)-Binap
• racemic-2,2'-bis(diphenylphosphino)-1,1'binaphthyl
• F13334
• (+/-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphtalene
• 2,2'-bis(diphenylphosphino)-1,1'-bi naphthyl
• (S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl
• rac-2,2'bis(diphenylphosphino)-1,1'-binaphtyl
• rac-2,2'-bis-diphenylphosphanyl-[1,1']binaphthalene
• 2,2'-bis(diphenylphosphino)-1,1'binapthalene
• HY-Y0982
• 2,2'-bisdiphenylphosphino-1,1'-binaphthyl
• Binap, (-)-
• 2,2'-bis (diphenylphosphino)-1,1-binaphthyl
• 2,2'-bis(diphenylphosphino)-1,1'-binaphtyl
• 1,1'-binaphthalene-2,2'-diylbis(diphenylphosphane)
• rac-2,2'-bis(diphenylphosphino)1,1'-binaphthyl
• SY009827
• InChI=1/C44H32P2/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38/h1-32H
• (S)-2,2'-bis(diphenylphophino)-1,1'-binaphthyl
• (S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene
• 2,2'-bis(diphenyl)phosphino-1,1'-binaphthyl
• rac-2,2'-bis-diphenylphosphanyl-[1,1']binaphthalenyl
• 2,2'-bis(diphenylphosphino)-1,1'-bi_naphthyl
• B1405
• 2,2'-bis-(diphenylphosphino)-1,1'-binaphthalene
• Binap, (+)-
• 2,2 inverted exclamation mark -Bis(diphenylphosphino)-1,1 inverted exclamation mark -binaphthalene (BINAP)
• racemic-2,2'-bis(diphenylphosphino)-1,1' binaphthyl
• (r)-2,2'-bis(diphenylphosphino)-1, 1'-binaphthyl
• AC-6135
• (+,-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• 2,2'-Bis(diphenylphosphino)-1,1'-binapthalene
• (+)-2,2'-bis(diphenylphosphino)-1,1'binaphthyl
• (1,1'-binaphthalene-2,2'-diyl)bis(diphenylphosphine)
• F10169
• racemic 2,2'-bis(diphenylphosphino)- 1,1'-binaphthyl
• racemic 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• (r)-2,2'-bis(diphenylphosphino)-1,1'-binapthyl
• (rac)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• (R)-(+)-2,2'-Bis(diphenylphosphino)-[1,1']-binaphthyl
• (+/-)-2,2'-bis(diphenyl-phosphino)-1,1'-binaphthyl
• 1,1'-[(1R)-[1,1'-binaphthalene]-2,2'-diyl]bis[1,1-diphenyl-Phosphine
• (R)-(+)-2,2 inverted exclamation mark -Bis(diphenylphosphino)-1,1 inverted exclamation mark -binaphthalene
• MUALRAIOVNYAIW-UHFFFAOYSA-
• 2,2'-bis(diphenyphosphino)-1,1'-binaphthyl
• 2,2'-Bis(diphenylphosphanyl)-1,1'-binaphthalene
• (R)-(+)-2,2'-Bis(diphenyphosphino)-1,1'-binaphthyl
• [1-(2-diphenylphosphanyl-1-naphthyl)-2-naphthyl]-diphenyl-phosphane
• rac-2,2'bis(diphenylphosphino)-1,1'-binaphthyl
• (1,1'-Binaphthalene)-2,2'-diylbis(diphenylphosphine)
• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene, 97%
• 1.1'-Binaphthyl-2.2'-diphemyl phosphine
• (R)-(+)-2,2-BIS(DIPHENYLPHOSPHINO)-1,1-BINAPHTHYL
• 4F1X2F8NA3
• BCP22528
• BP-10465
• SY002426
• B2383
• (R)-(+)-2,2 bis(diphenylphosphino)-1,1-binaphthyl
• racemic 2,2'- bis(diphenylphosphino)-1,1'-binaphthyl
• (r)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binapthyl
• (+/-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl
• racemic-2,2'-bis(diphenylphosphino)-1,1-binaphthyl
• SCHEMBL5107
• 2,2'-bisdiphenylphosphanyl-[1,1']binaphthalenyl
• 2,2'-Bis(diphenylphosphino)1,1'-binaphthyl
• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'- binaphthyl
• (+/-)-2,2'-Bis(diphenylphosphino-)1,1'-binaphthalene
• (1S)-(1,1'-Binaphthalene)-2,2'-diylbis(diphenylphosphine)
• (r)-2,2'-bis(diphenylphosphino)-1,1'binaphthyl
• SY009826
• (+/-) 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl
• (+/-)-2,2;-Bis(diphenylphosphino)-1,1;-binaphthyl
• (r)-(+)-2,2'-bis (diphenylphosphino)-1,1'-binaphthyl
• (Rac)-BINAP

• MDL： MFCD76189554
• Inchi： 1S/C44H32P2/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38/h1-32H
• InChI Key： MUALRAIOVNYAIW-UHFFFAOYSA-N
• SMILES： [C@@]1([C@]2=C3C=CC=CC3=CC=C2P(C4=CC=CC=C4)C5=CC=CC=C5)=C6C=CC=CC6=CC=C1P(C7=CC=CC=C7)C8=CC=CC=C8
• BRN： 4914063

Computed Properties

• Exact Mass: 650.22900
• Monoisotopic Mass: 622.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White lens powder
• Melting Point: 239-241 °C (lit.)
• Boiling Point: 724.3±55.0 °C at 760 mmHg
• Flash Point: 419℃
• Refractive Index: 235 ° (C=0.3, Toluene)
• Water Partition Coefficient: Insoluble
• PSA: 27.18000
• LogP: 10.92580
• Solubility: Insoluble in water
• Merck: 14,1223
• Sensitiveness: Air Sensitive
• Specific Rotation: 240 º (c=0.3, toluene)
• Optical Activity: [α]19/D +233°, c = 0.3 in toluene
• Vapor Pressure: No data available

(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl

Introduction to (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (CAS No. 76189-55-4)

(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl, with the CAS number 76189-55-4, is a highly specialized organophosphorus compound that has garnered significant attention in the field of asymmetric catalysis and chiral chemistry. This bidentate phosphine ligand, featuring a binaphthyl backbone and diphenylphosphino substituents, exhibits remarkable stereoselectivity and catalytic activity in various organic transformations. Its unique structural and electronic properties make it an invaluable tool for synthetic chemists seeking to achieve enantioselective outcomes.

The compound's structure consists of two naphthalene rings connected by a central phosphine bridge, each phosphorus atom coordinated to two phenyl groups. This configuration imparts a rigid framework that enhances the ligand's ability to stabilize chiral transition states. The (R)-(+)- designation indicates the absolute configuration of the binaphthyl unit, which is crucial for its function as an asymmetric catalyst. This chirality is derived from the synthesis of the binaphthyl core using an enantioselective method, ensuring that the final product possesses the desired optical activity.

In recent years, (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl has been extensively studied for its applications in transition metal-catalyzed reactions. Notably, it has been employed in the asymmetric hydrogenation of ketones and imines, where it facilitates high enantiomeric excesses and excellent yields. The ligand's ability to form stable complexes with metals such as palladium and rhodium allows for precise control over reaction pathways, making it a preferred choice for industrial-scale applications where stereochemical purity is paramount.

One of the most compelling aspects of this compound is its versatility in different catalytic systems. Researchers have demonstrated its efficacy in cross-coupling reactions, including Suzuki-Miyaura and Heck couplings, where it promotes the formation of carbon-carbon bonds with high selectivity. The diphenylphosphino groups not only enhance the ligand's steric bulk but also contribute to its electronic properties, allowing for fine-tuning of catalyst activity and selectivity.

The binaphthyl backbone provides additional stability to the ligand, preventing unwanted side reactions and improving turnover numbers in catalytic cycles. This stability is particularly advantageous in prolonged reaction conditions or when high catalyst loading is required. Moreover, the compound's solubility in common organic solvents makes it accessible for a wide range of synthetic applications, further broadening its utility.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl-mediated reactions. Molecular modeling studies have revealed that the ligand interacts with transition metals in a manner that promotes chiral induction through facial selectivity. This understanding has enabled chemists to design more efficient catalysts by optimizing ligand design principles based on these insights.

In industrial applications, the use of (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl has led to significant improvements in the synthesis of chiral pharmaceuticals and agrochemicals. Its ability to achieve high enantiomeric purity under mild conditions reduces downstream purification costs and enhances overall process efficiency. This has made it a cornerstone in green chemistry initiatives aimed at reducing waste and energy consumption.

The compound's role in asymmetric catalysis extends beyond simple transformations; it has been instrumental in developing novel synthetic strategies that were previously unattainable. For instance, its use in directed ortho-metalation reactions has opened up new avenues for constructing complex molecular architectures with high precision. These advances underscore the importance of chiral ligands like (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl in driving innovation across multiple scientific disciplines.

Future research directions may focus on expanding the scope of this ligand by exploring derivatives with modified substituents or different backbone structures. Such modifications could potentially enhance catalytic activity or enable new types of asymmetric transformations. Additionally, investigating its behavior under sustainable conditions—such as using biodegradable solvents or reducing metal loading—could further align its applications with environmental goals.

In conclusion, (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (CAS No. 76189-55-4) represents a pinnacle of achievement in asymmetric catalysis and chiral chemistry. Its unique properties have revolutionized synthetic methodologies and continue to inspire new research directions. As our understanding of molecular interactions deepens and computational tools become more sophisticated, this compound will undoubtedly remain at the forefront of chemical innovation for years to come.